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Compound of Interest

Compound Name: 4-Aminobenzamide

Cat. No.: B1265587

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for 4-
Aminobenzamide in a laboratory setting. Adherence to these guidelines is crucial for ensuring
a safe research environment and minimizing potential exposure risks.

Hazard Identification and Classification

4-Aminobenzamide is classified as a hazardous substance. It is harmful if swallowed or
inhaled and causes irritation to the skin, eyes, and respiratory system[1][2]. Chronic exposure
may lead to cumulative health effects[1].

GHS Hazard Statements:

e H302: Harmful if swallowed[3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation

H332: Harmful if inhaled

H335: May cause respiratory irritation
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The substance may also induce methemoglobinemia, a condition that interferes with oxygen
uptake by hemoglobin. As a combustible solid powder, it can form explosive dust mixtures in
the air, particularly in confined spaces.

Toxicological and Physical Properties

The following tables summarize the key quantitative data for 4-Aminobenzamide.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C7HsN20
Molecular Weight 136.15 g/mol
Beige or white crystalline
Appearance
powder
Melting Point 181-184 °C
Boiling Point 349 °C
Flash Point 164.9 °C
Slightly soluble in water.
Solubility Soluble in diethyl ether and
ethanol.
Density 1.233 g/cm3

Table 2: Exposure Limits and Toxicological Data

Parameter Value Notes

Toxicological properties have

LD50/LC50 Not available ) ]

not been fully investigated.
Permissible Exposure Limit Total Dust: 10 mg/m3 As "Particulates not otherwise
(PEL) - Oregon OSHA Respirable Fraction: 5 mg/m?3 regulated (PNOR)".
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 4-Aminobenzamide to prevent skin, eye, and

respiratory exposure.

Handling Conditions

|

k Handling Solid Powder Adequate Ventilation
Always wear Always wear Always wear Require_d if_dus_t i_s generated
or ventilation is inadequate
Required HPE for Handling 4-Aminobenzamide
S Chemical-Resistant Gloves
Y (e.g., Nitrile, Neoprene)

Safety Goggles Respirator
(conforming to EN166/ANSI Z87.1) (NIOSH/MSHA approved)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).

Safe Handling and Storage

Handling:

o Handle only in a well-ventilated area, preferably within a chemical fume hood, to keep

airborne concentrations low.

e Minimize dust generation and accumulation.

e Avoid all personal contact, including inhalation of dust and contact with eyes and skin.

e Use non-sparking tools to prevent ignition of dust clouds.

e Wash hands thoroughly after handling.
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o Empty containers may contain residual dust and should be handled with care. Do not cut,
drill, grind, or weld on or near such containers.

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, acid
chlorides, and acid anhydrides.

o Store separately from foodstuffs.

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove all contaminated clothing immediately. Flush skin with plenty of soap
and water for at least 15 minutes. Seek medical attention if irritation occurs.

 Inhalation: Move the victim to fresh air immediately. If not breathing, give artificial respiration.
If breathing is difficult, provide oxygen. Seek immediate medical attention. Do not use mouth-
to-mouth resuscitation.

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.

Firefighting Measures:

e Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide.

» Specific Hazards: The material is a combustible solid that can form explosive dust-air
mixtures. Thermal decomposition may produce toxic gases, including carbon monoxide,
carbon dioxide, and nitrogen oxides.
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» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH approved mode.

Accidental Release (Spill) Procedures: For any spill, the primary objectives are to contain the
spill, prevent exposure, and decontaminate the area.
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Caption: Workflow for handling a 4-Aminobenzamide spill.
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Experimental Protocols for Hazard Assessment

The toxicological properties of chemicals like 4-Aminobenzamide are determined using
standardized methodologies, such as those developed by the Organisation for Economic Co-
operation and Development (OECD).

Methodology for Acute Oral Toxicity Testing (OECD Test
Guideline 425)

This protocol, known as the Up-and-Down Procedure (UDP), is designed to estimate the LD50
(the dose lethal to 50% of a test population) while minimizing animal use.

e Principle: A sequential dosing approach is used where a single animal is dosed at a time.
The outcome for that animal (survival or death) determines the dose for the next animal.

o Test Animals: Healthy, young adult rodents (preferably female rats) are used. Animals are
fasted prior to dosing.

e Procedure:

[¢]

The first animal is dosed at a level just below the best preliminary estimate of the LD50.

[e]

Animals are dosed sequentially, typically at 48-hour intervals.

o

If an animal survives, the dose for the next animal is increased by a set factor.

[¢]

If an animal dies, the dose for the next animal is decreased by the same factor.

o Observation: Animals are closely observed for the first few hours after dosing and then daily
for a total of 14 days. Observations include signs of toxicity, body weight changes, and
mortality.

o Data Analysis: The LD50 is calculated using the maximum likelihood method after a specified
number of animals have been tested, providing an estimate with a confidence interval.

Methodology for In Vitro Skin Irritation Testing (OECD
Test Guideline 439)
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This in vitro method uses a Reconstructed human Epidermis (RhE) model to assess skin
irritation potential, avoiding the use of live animals.

e Principle: The test determines the ability of a chemical to cause damage to skin cells by
measuring the viability of the RhE tissue after exposure.

o Test System: The RhE model is a three-dimensional tissue construct that mimics the upper
layers of human skin.

e Procedure:

o The test chemical (solid or liquid) is applied directly to the surface of triplicate tissue
models.

o Tissues are incubated with the chemical for a defined period (e.g., 60 minutes).

o The chemical is then washed off, and the tissues are transferred to fresh medium for a
recovery period (e.g., 42 hours).

 Viability Assessment:

o After recovery, tissue viability is measured using a colorimetric assay, typically the MTT
assay. The MTT reagent is converted by living cells into a blue formazan salt.

o The amount of formazan produced is proportional to the number of viable cells and is
measured spectrophotometrically.

o Data Analysis: The percentage viability of the chemical-treated tissues is calculated relative
to negative controls. A chemical is classified as a skin irritant (UN GHS Category 2) if the
mean tissue viability is reduced to 50% or less.

Disposal Considerations

All waste containing 4-Aminobenzamide must be handled as hazardous waste and disposed
of in accordance with local, state, and federal regulations. Containers should be punctured to
prevent re-use and disposed of at an authorized landfill. Do not allow the chemical to enter
drains or surface water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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